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Compound of Interest

Compound Name: Ethoxyquin

Cat. No.: B3427987

These application notes provide detailed protocols for the analysis of ethoxyquin and its
primary metabolites, ethoxyquin dimer (EQDM) and ethoxyquin quinone imine (EQI), in
various matrices, particularly in animal feed and fish products. The information is intended for
researchers, scientists, and professionals in the field of drug development and food safety
analysis.

Introduction

Ethoxyquin (EQ) is a quinoline-based antioxidant that has been widely used in animal feed to
prevent the oxidation of fats and vitamins.[1][2] However, due to concerns about the potential
toxicity of its metabolites, regulatory bodies have suspended its authorization as a feed additive
in some regions.[3][4][5] Consequently, robust and sensitive analytical methods are crucial for
monitoring residual levels of ethoxyquin and its transformation products in food and feed to
ensure consumer safety and regulatory compliance.[3][6]

The primary metabolites of concern are ethoxyquin dimer (EQDM) and ethoxyquin quinone
imine (EQI).[7][8][9] EQI, in particular, has raised toxicological concerns due to its potential for
mutagenicity.[10] This document outlines the necessary analytical standards, sample
preparation, and instrumental analysis protocols for the accurate quantification of these
compounds.

Analytical Standards
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High-purity analytical standards are essential for the accurate identification and quantification
of ethoxyquin and its metabolites. Several suppliers offer certified reference materials.

Available Analytical Standards:

] Additional
Compound Supplier CAS Number .
Information
HPC Standards|[6], Available as neat
Ethoxyquin Sigma-Aldrich 91-53-2 substance or in
(PESTANAL®)[11] solution.

. HPC Standards[12], _ '
Ethoxyquin Dimer ) A major metabolite of
(EQDM) United States 74681-77-9 " )

ethoxyquin.
Biological[13] Y

Also known as 2,6-
LGC Standards[14] 51756-80-0 Dihydro-2,2,4-

trimethyl-6-quinolone.

Ethoxyquin Quinone
Imine (EQI)

Deuterated internal
d5-Ethoxyquin HPC Standards|[6] 2140327-71-3 standard for isotope
dilution methods.

Metabolic Pathway of Ethoxyquin

Ethoxyquin undergoes oxidation to form several metabolites. The primary pathway involves
the formation of ethoxyquin quinone imine (EQI), which can then dimerize to form ethoxyquin
dimer (EQDM).[7][15] Understanding this pathway is crucial for selecting the appropriate target
analytes for monitoring.

Hydroxylation Oxidation Dimerization

Ethoxyquin Dimer (EQDM)

Ethoxyquin (EQ) 6-Hydroxy-Ethoxyquin

Ethoxyquin Quinone Imine (EQI)
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Caption: Metabolic conversion of Ethoxyquin to its major metabolites.
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Experimental Protocols

Sample Preparation: QUEChERS Protocol for Fish and
Feed

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for the analysis of pesticides and other contaminants in
food and agricultural products.[8][16] A modified QUEChERS protocol is recommended for the
extraction of ethoxyquin and its metabolites to minimize degradation.[5][10]

Materials and Reagents:

Homogenized sample (e.g., fish tissue, animal feed)

o Acetonitrile (ACN)

o Water (HPLC grade)

e Ascorbic acid (to prevent degradation)[5][8]

e QUEChERS extraction salts (e.g., 4 g MgSOa4, 1 g NaCl, 1 g NaCitrate, 0.5 g disodium citrate
sesquihydrate)[10]

o Dispersive solid-phase extraction (dSPE) sorbents (e.g., C18, PSA)

e Centrifuge tubes (15 mL and 50 mL)

o \ortex mixer

Centrifuge
Procedure:
o Sample Weighing: Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

» Addition of Ascorbic Acid: To prevent the degradation of ethoxyquin, especially EQI, add
ascorbic acid. This can be done prior to homogenization or directly to the sample in the
centrifuge tube.[8]
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o Extraction:

o

Add 10 mL of acetonitrile to the centrifuge tube.

[¢]

Shake vigorously for 15 minutes.[8]

[¢]

Add the QUEChERS extraction salts.

[e]

Shake for another 1 minute.[8]
¢ Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.
e dSPE Cleanup:

o Transfer an aliquot of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube
containing the dSPE sorbents (e.g., 25 mg/mL C18, 25 mg/mL PSA, and 0.15 g/mL
MgSOa).[8]

o Vortex for 1 minute.
o Centrifuge at 4000 rpm for 5 minutes.

» Final Extract: The resulting supernatant is the final extract, ready for instrumental analysis.

Instrumental Analysis

High-performance liquid chromatography (HPLC) coupled with either fluorescence detection
(FLD) or tandem mass spectrometry (MS/MS) is the preferred method for the analysis of
ethoxyquin and its metabolites.[16][17][18] Gas chromatography-tandem mass spectrometry
(GC-MS/MS) can also be used.[5][10]

4.2.1. LC-MS/MS Protocol
e Instrument: Liquid chromatograph-tandem mass spectrometer (LC-MS/MS).[19]
e Column: A C18 reversed-phase column is commonly used.[17]

e Mobile Phase: A gradient of ammonium acetate buffer and acetonitrile is often employed.[17]
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« lonization Mode: Electrospray ionization in positive mode (ESI+).[8]
e Monitoring lons:

o Ethoxyquin: Precursor ion m/z 218, with product ions for quantification (e.g., m/z 174)

and confirmation (e.g., m/z 160).[19]

o Metabolites: Specific precursor and product ions for EQDM and EQI need to be
determined by direct infusion of the analytical standards.

4.2.2. GC-MS/MS Protocol

Instrument: Gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-

QQQ).[5]

Injection: Splitless injection.

Carrier Gas: Helium.

Column: A suitable capillary column for pesticide analysis.

Data Acquisition: Multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

Quantitative Data Summary

The performance of the analytical methods is summarized in the tables below.

Table 1: Limits of Quantification (LOQ) and Detection (LOD)
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Analyte Matrix Method LOQ LOD Reference

Ethoxyquin Animal Feed GC-MS/MS 0.01 mg/kg - [10]
Complex

Ethoxyquin Feed LC-MS/MS 10 pg/kg - [4]
Additives

Ethoxyquin Fish Meal HPLC 5 ppm - [7]

Quinone ]

] Fish Meal HPLC 0.5 ppm - [7]

Imine (QI)

Dimer (DM) Fish Meal HPLC 5 ppm - [7]

) Animal 0.01-0.1
Ethoxyquin - - [20]
Products ppm

Table 2: Recovery Rates
. Spiking Recovery
Analyte Matrix Method Reference
Level (%)

Ethoxyquin Animal Feed - 70-120% GC-MS/MS [5]
Quinone ] Low, Medium,

_ Fish Meal _ 73-89% HPLC [7]
Imine (QI) High
Ethoxyquin ] Low, Medium,

Fish Meal , 89-104% HPLC [7]

(EQ) High

) ) Low, Medium,
Dimer (DM) Fish Meal 91-106% HPLC [7]

High

Analytical Workflow

A typical workflow for the analysis of ethoxyquin and its metabolites is depicted below.
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Caption: General workflow for ethoxyquin and metabolite analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3427987#analytical-standards-for-ethoxyquin-and-
its-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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